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Compound of Interest

Compound Name: BAY-8400

Cat. No.: B10827710

Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This guide provides essential, step-by-step procedures for the safe

disposal of BAY-8400, a DNA-dependent protein kinase (DNA-PK) inhibitor, ensuring

compliance with safety regulations and minimizing environmental impact.

I. Understanding the Compound: Key Safety Data
A thorough understanding of the chemical properties and associated hazards of BAY-8400 is

fundamental to its safe handling and disposal. While a comprehensive Safety Data Sheet

(SDS) is the authoritative source for this information, the following table summarizes key data

points.
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Property Value Reference

CAS Number 2763602-59-9 [1]

Molecular Formula C21H17F2N5O [1]

Molecular Weight 393.4 g/mol [1]

Appearance Solid powder

Solubility
DMSO: 62.5 mg/mL (with

heating)

Acetonitrile: Slightly soluble

(0.1-1 mg/ml)
[1]

DMSO: Slightly soluble (0.1-1

mg/ml)
[1]

Note: As specific toxicity and ecotoxicity data for BAY-8400 are not readily available in the

public domain, it is imperative to treat this compound as potentially hazardous.

II. Core Principle: Waste Segregation and Labeling
The cornerstone of proper chemical disposal is the segregation of waste streams to prevent

incompatible materials from mixing, which could lead to hazardous reactions. All waste

containers must be clearly and accurately labeled.

III. Disposal Procedures for BAY-8400
The following protocols provide a framework for the disposal of BAY-8400 in various forms.

Always adhere to your institution's specific chemical hygiene plan and waste disposal

guidelines.

A. Solid BAY-8400 Waste (Unused or Expired Compound)

Containerization:

Place solid BAY-8400 waste in a dedicated, sealed, and properly labeled hazardous waste

container.
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The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is generally suitable.

Labeling:

Affix a hazardous waste label to the container.

The label must include:

The words "Hazardous Waste"

The full chemical name: "BAY-8400"

The CAS number: "2763602-59-9"

The primary hazard(s) (e.g., "Toxic," "Handle with Care"). Consult the full SDS for

specific hazard classifications.

The accumulation start date.

Storage:

Store the sealed container in a designated satellite accumulation area (SAA) that is secure

and away from incompatible chemicals.

Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

B. Liquid Waste (BAY-8400 Solutions)

Segregation:

Collect liquid waste containing BAY-8400 in a dedicated, leak-proof, and sealed

hazardous waste container.

Crucially, do not mix halogenated and non-halogenated solvent waste unless explicitly

permitted by your institution's waste management program. For instance, if BAY-8400 is
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dissolved in DMSO (a non-halogenated solvent), it should be collected with other non-

halogenated solvent waste.

Containerization and Labeling:

Use a container compatible with the solvent (e.g., an HDPE or glass container for DMSO).

Label the container as "Hazardous Waste" and list all chemical constituents, including the

solvent(s) and "BAY-8400," with their approximate concentrations.

Storage and Disposal:

Store in the SAA and arrange for disposal through your institution's EHS office.

C. Contaminated Labware and Personal Protective Equipment (PPE)

Solid Contaminated Waste:

Items such as gloves, pipette tips, and weighing papers that have come into contact with

BAY-8400 should be collected in a designated, lined container.

This container must also be labeled as "Hazardous Waste" with the name of the

contaminating chemical (BAY-8400).

Sharps:

Needles, syringes, or any other contaminated sharps must be placed in a designated

sharps container that is puncture-resistant and leak-proof.

The sharps container should be labeled with the chemical contaminant.

Glassware:

Contaminated glassware should be triple-rinsed with a suitable solvent. The rinsate must

be collected and disposed of as liquid hazardous waste.

After decontamination, the glassware can typically be washed and reused or disposed of

according to your laboratory's standard procedures for clean glassware.
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IV. Experimental Protocol Decontamination
At the conclusion of an experiment, any apparatus or surfaces that may have been

contaminated with BAY-8400 should be decontaminated. A common procedure involves

washing with a suitable solvent, followed by a standard laboratory detergent and water. All

cleaning materials, including wipes and rinsate, must be disposed of as hazardous waste.

V. Visualizing the Disposal Workflow
To aid in the decision-making process for the proper disposal of BAY-8400, the following

workflow diagram has been created.
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Caption: Workflow for the proper disposal of BAY-8400 waste streams.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

BAY-8400, contributing to a secure laboratory environment and the protection of our

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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